Cas no 83432-20-6 (2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl-)

• Product Name: 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl-
• CAS No: 83432-20-6
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 671620
• PubChem ID: 54703185
• Update Time: 2025-10-29

2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl-
• 2H-Pyran-2-one,3-amino-4-hydroxy-6-methyl-(9CI)
• 3-Amino-4-hydroxy-6-methyl-2H-pyran-2-one
• 83432-20-6
• MFCD18814903
• EN300-7542386
• SY308165
• A915595
• Z1216836952
• SCHEMBL7964266
• 3-AMINO-4-HYDROXY-6-METHYLPYRAN-2-ONE
• DTXSID00716038

• Inchi： 1S/C6H7NO3/c1-3-2-4(8)5(7)6(9)10-3/h2,8H,7H2,1H3
• InChI Key： SIHJEABMVDRMHV-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C=C1C)O)N)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl-

Exploring the Versatile Applications of 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl- (CAS No. 83432-20-6) in Modern Chemistry

The compound 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl- (CAS No. 83432-20-6) is a fascinating heterocyclic molecule that has garnered significant attention in both academic research and industrial applications. This amino-hydroxy-methyl pyranone derivative exhibits unique chemical properties, making it a valuable building block in organic synthesis and pharmaceutical development. With the increasing demand for novel heterocyclic compounds in drug discovery, 3-amino-4-hydroxy-6-methyl-2H-pyran-2-one has emerged as a promising candidate for various therapeutic applications.

Chemically, 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl- belongs to the class of pyranone derivatives, which are known for their diverse biological activities. The presence of both amino and hydroxyl groups at the 3 and 4 positions, respectively, along with a methyl group at the 6 position, creates a unique molecular scaffold. This structural arrangement contributes to its hydrogen bonding capacity and molecular recognition properties, features that are highly sought after in medicinal chemistry. Recent studies have shown that this compound can serve as a precursor for the synthesis of more complex bioactive molecules with potential applications in treating various health conditions.

In the pharmaceutical industry, 3-amino-4-hydroxy-6-methyl-2H-pyran-2-one has shown promise as a key intermediate in the development of antimicrobial agents and enzyme inhibitors. Researchers have explored its potential in creating novel compounds that target specific bacterial pathways, particularly in the era of increasing antibiotic resistance. The compound's ability to form stable complexes with metal ions also makes it interesting for developing chelation therapies and metal-based pharmaceuticals, addressing current healthcare challenges.

The synthesis and applications of 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl- have become particularly relevant in light of recent advancements in green chemistry and sustainable pharmaceutical production. Many researchers are investigating eco-friendly synthetic routes for this compound, focusing on reducing waste and energy consumption. This aligns with the growing industry trend toward more sustainable chemical processes, making 83432-20-6 a compound of interest for companies implementing green chemistry principles in their operations.

Beyond pharmaceutical applications, 3-amino-4-hydroxy-6-methyl-2H-pyran-2-one has found use in material science as a precursor for functional materials. Its ability to form coordination complexes has been exploited in developing novel molecular sensors and luminescent materials. The compound's photophysical properties are particularly interesting for applications in organic electronics and optoelectronic devices, areas that are experiencing rapid growth due to the demand for advanced display technologies and energy-efficient lighting solutions.

Recent market analysis indicates growing interest in pyranone derivatives like 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl-, particularly from the biotechnology and pharmaceutical sectors. The compound's versatility as a synthetic intermediate has led to increased demand from contract research organizations and specialty chemical manufacturers. This trend is expected to continue as more therapeutic applications are discovered for amino-substituted pyranones and their derivatives.

Quality control and characterization of 83432-20-6 are crucial aspects for researchers and manufacturers working with this compound. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and verify structural integrity. These quality assurance measures are particularly important given the compound's application in pharmaceutical research, where purity standards are stringent.

The future prospects for 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl- appear bright, with ongoing research exploring its potential in drug discovery, material science, and catalysis. As synthetic methodologies continue to advance, particularly in the areas of cascade reactions and multicomponent synthesis, the accessibility and utility of this compound are likely to increase. Researchers are particularly excited about its potential in developing targeted therapies and precision medicine approaches, addressing some of the most pressing challenges in modern healthcare.

For laboratories and industries working with 3-amino-4-hydroxy-6-methyl-2H-pyran-2-one, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory safety protocols should be followed when working with this chemical. The compound typically requires storage in a cool, dry environment, protected from light and moisture to preserve its chemical integrity over time.

In conclusion, 2H-Pyran-2-one, 3-amino-4-hydroxy-6-methyl- (CAS No. 83432-20-6) represents an important class of heterocyclic compounds with wide-ranging applications in modern chemistry. Its unique structural features and versatile reactivity make it valuable for pharmaceutical development, material science, and beyond. As research continues to uncover new properties and applications for this amino-hydroxy pyranone derivative, its significance in scientific and industrial contexts is expected to grow, contributing to advancements in multiple fields of chemical research and application.